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Introduction

LWY713 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce
the degradation of Fms-like tyrosine kinase 3 (FLT3).[1][2][3] FLT3 is a receptor tyrosine kinase
that, when mutated, can drive the proliferation of cancer cells, particularly in acute myeloid
leukemia (AML).[1][2] LWY713 functions by simultaneously binding to FLT3 and an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent proteasomal degradation of the FLT3
protein. This application note provides detailed protocols for cell-based assays to quantify the
activity of LWY713, from target degradation to downstream cellular effects. The primary model
system referenced is the human AML cell line MV4-11, which harbors an internal tandem
duplication (ITD) mutation in FLT3.[2][3]

Mechanism of Action of LWY713

LWY713 is a heterobifunctional molecule that induces the degradation of its target protein,
FLT3. One end of LWY713 binds to the FLT3 protein, while the other end recruits the Cereblon
(CRBN) E3 ubiquitin ligase.[2] This proximity induces the transfer of ubiquitin molecules to
FLT3, marking it for degradation by the proteasome. The degradation of FLT3 leads to the
inhibition of its downstream signaling pathways, ultimately resulting in cell cycle arrest and
apoptosis in FLT3-dependent cancer cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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